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Compound of Interest

Compound Name: PF-07054894

Cat. No.: B10856555

Technical Support Center: PF-07054894

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the solubility and handling of PF-07054894.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for creating a stock solution of PF-070548947

Al: The recommended solvent for creating a stock solution of PF-07054894 is Dimethyl
Sulfoxide (DMSO). A solubility of up to 200 mg/mL (214.35 mM) can be achieved in DMSO with
the aid of ultrasonication.[1][2] For optimal results, it is advisable to use a fresh, unopened
container of DMSO.

Q2: | am observing precipitation when preparing my PF-07054894 solution. What should | do?

A2: If you observe precipitation or phase separation during the preparation of a PF-07054894
solution, gentle heating and/or sonication can be used to aid dissolution. Ensure your solvent is
of high purity, and for DMSO stock solutions, using a newly opened bottle is recommended.

Q3: Can PF-07054894 be dissolved in aqueous buffers?

A3: There is limited publicly available information on the solubility of PF-07054894 in aqueous
buffers at various pH levels. Due to its molecular structure, it is expected to have low aqueous
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solubility. For in vivo studies, specific co-solvent formulations or nanosuspensions are
recommended.

Q4: What are the recommended formulations for in vivo studies?

A4: Two primary co-solvent systems have been described for in vivo administration of PF-
07054894, both achieving a solubility of at least 2.5 mg/mL (5.36 mM).[1][2] Additionally, a
nanosuspension has been used for oral administration in mice.

Q5: How should | store solutions of PF-070548947

A5: Stock solutions of PF-07054894 in solvent should be stored at -80°C for up to 6 months or
at -20°C for up to 1 month.[1] It is important to protect the solutions from light and store them
under nitrogen. To avoid degradation from repeated freeze-thaw cycles, it is recommended to
aliquot the stock solution into smaller, single-use vials.

Solubility Data

The following table summarizes the known solubility of PF-07054894 in various solvents and
formulations.
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Solvent/Formulatio

Concentration Molarity Notes

n

Dimethyl Sulfoxide Ultrasonic assistance
100 mg/mL 214.35 mM ) )

(DMSO) is required.[1][2]

10% DMSO, 40%
PEG300, 5% Tween- > 2.5 mg/mL >5.36 mM
80, 45% Saline

A clear solution is
obtained.[1][2]

10% DMSO, 90% o
A clear solution is

(20% SBE-B-CD in > 2.5 mg/mL >5.36 mM )
) obtained.[1][2]
saline)
Formulated in 1.25%
wi/v hydroxypropyl
cellulose SL and
Nanosuspension Not specified Not specified 0.05% wiv dioctyl

sodium sulfosuccinate
in distilled water for

oral dosing in mice.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

o Weigh the desired amount of PF-07054894 powder.

e Add the appropriate volume of high-purity DMSO to achieve a 10 mM concentration (e.g., for
1 mg of PF-07054894 with a molecular weight of 466.53 g/mol , add 0.2143 mL of DMSO).[1]

» Vortex the solution briefly.

¢ Place the vial in an ultrasonic bath and sonicate until the solution is clear and all solid has
dissolved.

 Aliquot into single-use vials and store at -20°C or -80°C.
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Preparation of In Vivo Formulation 1 (with PEG300 and
Tween-80)

This protocol is for preparing a 1 mL working solution with a final concentration of > 2.5 mg/mL.

Start with a stock solution of PF-07054894 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 400 pL of PEG300.

Add 100 pL of the PF-07054894 DMSO stock solution to the PEG300 and mix thoroughly.

Add 50 pL of Tween-80 to the mixture and mix until uniform.

Add 450 pL of saline to bring the final volume to 1 mL and mix until a clear solution is
formed.

Preparation of In Vivo Formulation 2 (with SBE-3-CD)

This protocol is for preparing a 1 mL working solution with a final concentration of > 2.5 mg/mL.

Start with a stock solution of PF-07054894 in DMSO (e.g., 25 mg/mL).

Prepare a 20% solution of SBE-[3-CD in saline.

In a sterile tube, add 900 pL of the 20% SBE-3-CD in saline solution.

Add 100 pL of the PF-07054894 DMSO stock solution to the SBE-[3-CD solution and mix
thoroughly until a clear solution is obtained.

Visual Guides
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Workflow for Solubilizing PF-07054894

Stock Solution Preparation In Vivo Formulation

Weigh PF-07054894 Start with DMSO Stock

Add DMSO Choose Formulation

Ultrasonicate until clear PEG300/Tween-80 SBE-B-CD
Aliquot and Store at -80°C Mix Stock with PEG300

Mix Stock with SBE-B-CD/Saline

Add Tween-80

;

Add Saline

y y

Final Clear Solution (= 2.5 mg/mL)

Click to download full resolution via product page

Caption: Workflow for PF-07054894 Solubilization
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Troubleshooting PF-07054894 Solubility Issues

Start: Precipitation Observed

Is the solvent fresh and high-purity?

Yes No

Applied sonication/gentle heat? Use new, high-purity solvent

Sonicate and/or warm gently Is concentration within known limits?

Dilute to a lower concentration

If dilution not|possible

Consider alternative formulation (e.g., nhanosuspension) Issue Resolved

Issue Persists: Contact Technical Support

Click to download full resolution via product page

Caption: Troubleshooting Solubility Issues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [PF-07054894 solubility issues and recommended
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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